79-01-6

Trichloroethylene

In Stock

• CAS RN:
• 79-01-6

• Formula:
• C2HCl3
  ClCH=CCl2
  C2HCl3

• InChI:
• InChI=1S/C2HCl3/c3-1-2(4)5/h1H

• InChIKey:
• XSTXAVWGXDQKEL-UHFFFAOYSA-N

• Certified pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to pharmacopeia primary standards. Trichloroethylene (TCE) is a chlorine containing organic compound, widely employed as an industrial solvent. It is formed as a major intermediate during the biodegradation of tetrachloroethylene (PCE) in a small anaerobic continuous-flow fixed film column.
  Trichloroethylene is a chlorinated aliphatic organic solvent, which can be extensively used as a metal degreaser in industries.
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards. Residual Solvent - Trichloroethylene belongs to the group of class 2 res...

7-Nitrosancycline Monosulfate

Usually In Stock

• CAS RN:
• 5679-01-6

• Formula:
• C21H23N3O13S

• InChI:
• InChI=1S/C21H21N3O9.H2O4S/c1-23(2)15-9-6-7-5-8-10(24(32)33)3-4-11(25)13(8)16(26)12(7)18(28)21(9,31)19(29)14(17(15)27)20(22)30;1-5(2,3)4/h3-4,7,9,15,25-26,29,31H,5-6H2,1-2H3,(H2,22,30);(H2,1,2,3,4)/t7-,9-,15-,21-;/m0./s1

• InChIKey:
• XBWOBWVIKAUTBJ-LIRJOIMWSA-N

• 7-Nitrosancycline Monosulfate, also known as 7-Nitrosancycline Monosulfate, is a useful research compound. Its molecular formula is C21H23N3O13S and its molecular weight is 557.483. The purity is usually 95%.

1-(Pyridin-2-ylmethyl)piperazine

In Stock

• CAS RN:
• 55579-01-6

• Formula:
• C10H15N3

• InChI:
• InChI=1S/C10H15N3/c1-2-4-12-10(3-1)9-13-7-5-11-6-8-13/h1-4,11H,5-9H2

• InChIKey:
• NATRYEXANYVWAW-UHFFFAOYSA-N

• 1-(Pyridin-2-ylmethyl)piperazine is a useful research compound. Its molecular formula is C10H15N3 and its molecular weight is 177.25 g/mol. The purity is usually 95%.

(R)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid

In Stock

• CAS RN:
• 76379-01-6

• Formula:
• C11H18NO6-

• InChI:
• InChI=1S/C11H19NO6/c1-11(2,3)18-10(16)12-7(9(14)15)5-6-8(13)17-4/h7H,5-6H2,1-4H3,(H,12,16)(H,14,15)/p-1/t7-/m1/s1

• InChIKey:
• OHYMUFVCRVPMEY-SSDOTTSWSA-M

• (R)-2-((tert-Butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid is a useful research compound. Its molecular formula is C11H18NO6- and its molecular weight is 260.26. The purity is usually 95%.

methyl 5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylate

In Stock

• CAS RN:
• 924279-01-6

• Formula:
• C10H12N2O2

• Methyl 5,6,7,8-tetrahydro-1,8-naphthyridine-2-carboxylate is a useful research compound. Its molecular formula is C10H12N2O2 and its molecular weight is 192.2. The purity is usually 95%.

tert-Butyl ((1S,2R)-2-aminocyclopentyl)carbamate

In Stock

• CAS RN:
• 445479-01-6

• Formula:
• C10H20N2O2

• InChI:
• InChI=1S/C10H20N2O2/c1-10(2,3)14-9(13)12-8-6-4-5-7(8)11/h7-8H,4-6,11H2,1-3H3,(H,12,13)/t7-,8+/m1/s1

• InChIKey:
• PAXDIBGWURAVIH-SFYZADRCSA-N

• Tert-Butyl ((1S,2R)-2-aminocyclopentyl)carbamate is a useful research compound. Its molecular formula is C10H20N2O2 and its molecular weight is 200.28 g/mol. The purity is usually 95%.

5-Chloro-2-methylquinolin-8-amine

Usually In Stock

• CAS RN:
• 102879-01-6

• Formula:
• C10H9ClN2

• InChI:
• InChI=1S/C10H9ClN2/c1-6-2-3-7-8(11)4-5-9(12)10(7)13-6/h2-5H,12H2,1H3

• InChIKey:
• RPTNMGJECQXVDF-UHFFFAOYSA-N

• 5-Chloro-2-methylquinolin-8-amine is a useful research compound. Its molecular formula is C10H9ClN2 and its molecular weight is 192.64 g/mol. The purity is usually 95%.

4-((2-ethylpiperidin-1-yl)sulfonyl)-N'-(4-fluorobenzo[d]thiazol-2-yl)benzohydrazide

In Stock

• CAS RN:
• 851979-01-6

• Formula:
• C21H23FN4O3S2

• InChI:
• InChI=1S/C21H23FN4O3S2/c1-2-15-6-3-4-13-26(15)31(28,29)16-11-9-14(10-12-16)20(27)24-25-21-23-19-17(22)7-5-8-18(19)30-21/h5,7-12,15H,2-4,6,13H2,1H3,(H,23,25)(H,24,27)

• InChIKey:
• OGMBCZOSIYHCEH-UHFFFAOYSA-N

• 4-((2-ethylpiperidin-1-yl)sulfonyl)-N'-(4-fluorobenzo[d]thiazol-2-yl)benzohydrazide is a useful research compound. Its molecular formula is C21H23FN4O3S2 and its molecular weight is 462.56. The purity is usually 95%.

2-Oxo-4-(2-oxochromen-3-yl)chromen-7-yl morpholine-4-carboxylate

In Stock

• CAS RN:
• 869079-01-6

• Formula:
• C23H17NO7

• InChI:
• InChI=1S/C23H17NO7/c25-21-13-17(18-11-14-3-1-2-4-19(14)31-22(18)26)16-6-5-15(12-20(16)30-21)29-23(27)24-7-9-28-10-8-24/h1-6,11-13H,7-10H2

• InChIKey:
• PFIFGWUGWIDCFI-UHFFFAOYSA-N

• 2-Oxo-4-(2-oxochromen-3-yl)chromen-7-yl morpholine-4-carboxylate is a useful research compound. Its molecular formula is C23H17NO7 and its molecular weight is 419.389. The purity is usually 95%.

(5-(Thiophen-2-yl)isoxazol-3-yl)methyl 2-phenylacetate

In Stock

• CAS RN:
• 953179-01-6

• Formula:
• C16H13NO3S

• InChI:
• InChI=1S/C16H13NO3S/c18-16(9-12-5-2-1-3-6-12)19-11-13-10-14(20-17-13)15-7-4-8-21-15/h1-8,10H,9,11H2

• InChIKey:
• KRQWRIPSEDLZOT-UHFFFAOYSA-N

• (5-(Thiophen-2-yl)isoxazol-3-yl)methyl 2-phenylacetate is a useful research compound. Its molecular formula is C16H13NO3S and its molecular weight is 299.34. The purity is usually 95%.

2-(2,4-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-YL)thiophene

In Stock

• CAS RN:
• 898779-01-6

• Formula:
• C16H16O5S

• InChI:
• InChI=1S/C16H16O5S/c1-18-10-3-4-11(12(9-10)19-2)15(17)13-5-6-14(22-13)16-20-7-8-21-16/h3-6,9,16H,7-8H2,1-2H3

• InChIKey:
• NDNQATRLKCMNNE-UHFFFAOYSA-N

• 2-(2,4-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-YL)thiophene is a useful research compound. Its molecular formula is C16H16O5S and its molecular weight is 320.4 g/mol. The purity is usually 95%.

Methyl 5,6-difluoro-1H-indazole-3-carboxylate

Usually In Stock

• CAS RN:
• 885279-01-6

• Formula:
• C9H6F2N2O2

• InChI:
• InChI=1S/C9H6F2N2O2/c1-15-9(14)8-4-2-5(10)6(11)3-7(4)12-13-8/h2-3H,1H3,(H,12,13)

• InChIKey:
• YRGUJTBYEOMZLU-UHFFFAOYSA-N

• Methyl 5,6-difluoro-1H-indazole-3-carboxylate is a useful research compound. Its molecular formula is C9H6F2N2O2 and its molecular weight is 212.15 g/mol. The purity is usually 95%.

3-Chloro-2,4-difluoropyridine

In Stock

• CAS RN:
• 851179-01-6

• Formula:
• C5H2ClF2N

• InChI:
• InChI=1S/C5H2ClF2N/c6-4-3(7)1-2-9-5(4)8/h1-2H

• InChIKey:
• ALWGESCEYWGLQF-UHFFFAOYSA-N

• 3-Chloro-2,4-difluoropyridine is a useful research compound. Its molecular formula is C5H2ClF2N and its molecular weight is 149.52 g/mol. The purity is usually 95%.

2-((1-Methyl-4-nitro-1H-imidazol-5-yl)thio)acetonitrile

• CAS RN:
• 110579-01-6

• Formula:
• C6H6N4O2S

• InChI:
• InChI=1S/C6H6N4O2S/c1-9-4-8-5(10(11)12)6(9)13-3-2-7/h4H,3H2,1H3

• InChIKey:
• QXEAKCLPSIRBIW-UHFFFAOYSA-N

• 2-((1-Methyl-4-nitro-1H-imidazol-5-yl)thio)acetonitrile, also known as 2-((1-Methyl-4-nitro-1H-imidazol-5-yl)thio)acetonitrile, is a useful research compound. Its molecular formula is C6H6N4O2S and its molecular weight is 198.21 g/mol. The purity is usually 95%.

4-(Tributylstannyl)thiazole

In Stock

• CAS RN:
• 173979-01-6

• Formula:
• C15H29NSSn

• InChI:
• InChI=1S/3C4H9.C3H2NS.Sn/c3*1-3-4-2;1-2-5-3-4-1;/h3*1,3-4H2,2H3;2-3H;

• InChIKey:
• YYQKQPYPLADFMK-UHFFFAOYSA-N

• 4-(Tributylstannyl)thiazole is a useful research compound. Its molecular formula is C15H29NSSn and its molecular weight is 374.2 g/mol. The purity is usually 95%.

N-(pyridin-2-ylmethyl)cyclobutanamine

• CAS RN:
• 1250879-01-6

• Formula:
• C10H14N2

• InChI:
• InChI=1S/C10H14N2/c1-2-7-11-10(4-1)8-12-9-5-3-6-9/h1-2,4,7,9,12H,3,5-6,8H2

• InChIKey:
• YPODSGQTJHKIEN-UHFFFAOYSA-N

• N-(pyridin-2-ylmethyl)cyclobutanamine is a useful research compound. Its molecular formula is C10H14N2 and its molecular weight is 162.23 g/mol. The purity is usually 95%.

cis-7-Oxo-2-aza-bicyclo[3.2.0]heptane-2-carboxylic acid tert-butyl ester

In Stock

• CAS RN:
• 1263379-01-6

• Formula:
• C11H17NO3

• InChI:
• InChI=1S/C11H17NO3/c1-11(2,3)15-10(14)12-5-4-7-6-8(13)9(7)12/h7,9H,4-6H2,1-3H3/t7-,9-/m0/s1

• InChIKey:
• ILMIVCFTQLIRIG-CBAPKCEASA-N

• Cis-7-Oxo-2-aza-bicyclo[3.2.0]heptane-2-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C11H17NO3 and its molecular weight is 211.26 g/mol. The purity is usually 95%.

3-(2,2-Dimethylpropyl)cyclobutane-1-carboxylic acid

In Stock

• CAS RN:
• 1404379-01-6

• Formula:
• C10H18O2

• InChI:
• InChI=1S/C10H18O2/c1-10(2,3)6-7-4-8(5-7)9(11)12/h7-8H,4-6H2,1-3H3,(H,11,12)

• InChIKey:
• BPOLGHJTIOTDHY-UHFFFAOYSA-N

• 3-(2,2-Dimethylpropyl)cyclobutane-1-carboxylic acid is a useful research compound. Its molecular formula is C10H18O2 and its molecular weight is 170.252. The purity is usually 95%.

2,2,2-Trifluoro-1-[3-(trifluoromethyl)imidazo[1,5-a]pyridin-1-yl]ethan-1-one

In Stock

• CAS RN:
• 1797079-01-6

• Formula:
• C10H4F6N2O

• InChI:
• InChI=1S/C10H4F6N2O/c11-9(12,13)7(19)6-5-3-1-2-4-18(5)8(17-6)10(14,15)16/h1-4H

• InChIKey:
• FVBFRGMTFXQOMU-UHFFFAOYSA-N

• 2,2,2-Trifluoro-1-[3-(trifluoromethyl)imidazo[1,5-a]pyridin-1-yl]ethan-1-one is a useful research compound. Its molecular formula is C10H4F6N2O and its molecular weight is 282.145. The purity is usually 95%.

1-(2-Methoxy-2-(o-tolyl)ethyl)-3-(3-(trifluoromethyl)phenyl)urea

In Stock

• CAS RN:
• 1797879-01-6

• Formula:
• C18H19F3N2O2

• InChI:
• InChI=1S/C18H19F3N2O2/c1-12-6-3-4-9-15(12)16(25-2)11-22-17(24)23-14-8-5-7-13(10-14)18(19,20)21/h3-10,16H,11H2,1-2H3,(H2,22,23,24)

• InChIKey:
• REJGBIHZBWSUSW-UHFFFAOYSA-N

• 1-(2-Methoxy-2-(o-tolyl)ethyl)-3-(3-(trifluoromethyl)phenyl)urea is a useful research compound. Its molecular formula is C18H19F3N2O2 and its molecular weight is 352.357. The purity is usually 95%.

2-{[1-(3-methylpyrazin-2-yl)piperidin-4-yl]methyl}-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one

In Stock

• CAS RN:
• 2175979-01-6

• Formula:
• C17H20N8O

• InChI:
• InChI=1S/C17H20N8O/c1-13-17(20-7-6-19-13)23-8-4-14(5-9-23)10-24-16(26)3-2-15(22-24)25-12-18-11-21-25/h2-3,6-7,11-12,14H,4-5,8-10H2,1H3

• InChIKey:
• XTWUVWMJUOKLGT-UHFFFAOYSA-N

• 2-{[1-(3-methylpyrazin-2-yl)piperidin-4-yl]methyl}-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C17H20N8O and its molecular weight is 352.402. The purity is usually 95%.